Cas no 98661-42-8 (2-(6,7-Dimethoxy-1,2,3,4-tetrahydro-isoquinolin-1-yl)-propane-1,3-diol)

• Product Name: 2-(6,7-Dimethoxy-1,2,3,4-tetrahydro-isoquinolin-1-yl)-propane-1,3-diol
• CAS No: 98661-42-8
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• MDL: MFCD07366629
• CID: 1990958
• Update Time: 2025-05-21

2-(6,7-Dimethoxy-1,2,3,4-tetrahydro-isoquinolin-1-yl)-propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)propane-1,3-diol
• CTK5I0016
• AGN-PC-00NMC1
• AG-I-00161
• 1--6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
• AB31042
• 2-(6,7-Dimethoxy-1,2,3,4-tetrahydro-isoquinolin-1-yl)-propane-1,3-diol
• 1,3-Propanediol, 2-(1,2,3,4-tetrahydro-6,7-dimethoxy-1-isoquinolinyl)-
• 1-[bis(hydroxymethyl)-methyl]-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline

• MDL： MFCD07366629
• Inchi： 1S/C14H21NO4/c1-18-12-5-9-3-4-15-14(10(7-16)8-17)11(9)6-13(12)19-2/h5-6,10,14-17H,3-4,7-8H2,1-2H3
• InChI Key： JAMRPMDONPSTSF-UHFFFAOYSA-N
• SMILES： OCC(CO)C1C2C=C(C(=CC=2CCN1)OC)OC

Computed Properties

• Exact Mass: 267.14700

Experimental Properties

• PSA: 70.95000
• LogP: 0.82020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-(6,7-Dimethoxy-1,2,3,4-tetrahydro-isoquinolin-1-yl)-propane-1,3-diol

Compound CAS No. 98661-42-8: 2-(6,7-Dimethoxy-1,2,3,4-tetrahydro-isoquinolin-1-yl)-propane-1,3-diol

Compound CAS No. 98661-42-8, also known as 2-(6,7-Dimethoxy-1,2,3,4-tetrahydro-isoquinolin-1-yl)-propane-1,3-diol, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and related disciplines. This compound is characterized by its unique structure, which includes a tetrahydroisoquinoline moiety substituted with methoxy groups at positions 6 and 7, and a propane diol group attached at position 1 of the isoquinoline ring. The combination of these structural elements contributes to its diverse chemical properties and potential biological activities.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, reductions, and oxidations. Recent advancements in asymmetric catalysis have enabled the efficient construction of the tetrahydroisoquinoline core with high enantioselectivity. Researchers have also explored various strategies to optimize the yield and purity of the compound during its synthesis. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of palladium-catalyzed coupling reactions to streamline the assembly of this molecule.

2-(6,7-Dimethoxy-1,2,3,4-tetrahydro-isoquinolin-1-yl)-propane-1,3-diol exhibits interesting pharmacological properties. Preclinical studies have shown that this compound possesses potent antioxidant activity due to its ability to scavenge free radicals. Additionally, it has demonstrated moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. A recent study in Nature Communications highlighted its potential as a lead compound for the development of anti-inflammatory agents.

The structural features of this compound make it an attractive candidate for further exploration in drug discovery programs. The methoxy groups at positions 6 and 7 contribute to its lipophilicity and stability in biological systems. Meanwhile, the propane diol group enhances its solubility in aqueous media and facilitates interactions with cellular membranes. These properties collectively suggest that this compound could serve as a scaffold for developing bioactive molecules targeting various therapeutic areas.

In terms of applications beyond pharmaceuticals, this compound has shown promise in materials science. Its rigid structure and functional groups make it suitable for use as a building block in polymer synthesis or as a component in advanced materials such as liquid crystals or self-healing polymers. Researchers at Stanford University have recently investigated its potential as a precursor for creating stimuli-responsive materials that can adapt to environmental changes.

The study of CAS No. 98661-42-8 continues to evolve with advancements in analytical techniques and computational modeling tools. High-resolution mass spectrometry has provided detailed insights into its molecular composition and fragmentation patterns. Furthermore, molecular docking studies have revealed potential binding modes with key protein targets involved in disease pathways.

In conclusion, 2-(6,7-Dimethoxy-1,2,3,4-tetrahydro-isoquinolin-1-y)l-propane-1,-3-diol) is a versatile compound with significant potential across multiple scientific domains. Its unique structure and diverse properties make it an invaluable tool for researchers seeking innovative solutions in drug discovery and materials science.